Cas no 1091075-21-6 (N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide)

• Product Name: N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide
• CAS No: 1091075-21-6
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 6088027
• PubChem ID: 27449440
• Update Time: 2025-06-10

N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide
• N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]-2-methylpropanamide
• F5327-0389
• AKOS024507078
• 1091075-21-6
• N-((4-(2-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)isobutyramide

• Inchi： 1S/C17H25NO3/c1-13(2)16(19)18-12-17(8-10-21-11-9-17)14-6-4-5-7-15(14)20-3/h4-7,13H,8-12H2,1-3H3,(H,18,19)
• InChI Key： RQQAZKJGGITPEH-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=CC=C2OC)CCOCC1)(=O)C(C)C

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide

N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide: A Comprehensive Overview

The compound with CAS No. 1091075-21-6, commonly referred to as N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a methoxy-substituted phenyl group, an oxane (tetrahydropyran) ring, and a 2-methylpropanamide functional group. The oxane ring serves as a versatile scaffold, enabling the molecule to exhibit diverse chemical properties and reactivity.

Recent studies have highlighted the importance of N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide in the field of medicinal chemistry. Its structure allows for efficient molecular interactions, making it a promising candidate for drug delivery systems and bioactive agents. Researchers have particularly focused on its ability to act as a prodrug or a carrier molecule, enhancing the solubility and bioavailability of hydrophobic drugs. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can significantly improve the pharmacokinetic profile of poorly soluble antitumor agents.

The synthesis of N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the oxane ring via acid-catalyzed cyclization and subsequent functionalization with the methoxyphenyl and amide groups. Recent advancements in catalytic methods have enabled higher yields and improved purity, making this compound more accessible for large-scale production.

One of the most intriguing aspects of this compound is its ability to participate in dynamic covalent chemistry reactions. The oxane ring can undergo reversible opening under specific conditions, allowing for the formation of various derivatives with tailored properties. This feature has been exploited in the development of self-healing materials and adaptive drug delivery systems. A notable example is its use in creating stimuli-responsive polymers that can release drugs in response to changes in pH or temperature.

From an environmental perspective, N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide has shown moderate biodegradability under aerobic conditions, making it less hazardous compared to many other synthetic compounds. However, its persistence in aquatic environments remains a concern, necessitating further research into eco-friendly alternatives or degradation pathways.

In conclusion, N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}-2-methylpropanamide (CAS No. 1091075-21-6) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research and development.